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Compound of Interest

Compound Name: Propoxycarbazone sodium

Cat. No.: B136408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of propoxycarbazone sodium's

performance in various soil types, benchmarked against key acetolactate synthase (ALS)

inhibitor herbicides: mesosulfuron-methyl, pyroxsulam, and flucarbazone-sodium. The

information is curated from experimental data to assist in research and the development of

effective weed management strategies.

Executive Summary
Propoxycarbazone sodium is a post-emergence herbicide effective against grassy weeds,

primarily in wheat, rye, and triticale.[1][2] Its performance, like other soil-applied herbicides, is

significantly influenced by soil properties such as texture, organic matter content, and pH.

Understanding these interactions is critical for predicting efficacy, persistence, and potential for

off-target movement. This guide synthesizes available data on propoxycarbazone sodium
and its alternatives to provide a comparative analysis of their behavior in different soil matrices.

Comparative Performance Data
The following tables summarize the performance characteristics of propoxycarbazone
sodium and its alternatives in relation to key soil properties.

Table 1: Soil Behavior and Persistence of Propoxycarbazone Sodium and Alternatives
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Herbicide
Soil
Texture

Organic
Matter
(OM)

Soil pH
Half-life
(DT₅₀) in
Days

Mobility/L
eaching
Potential

Primary
Degradati
on
Pathway

Propoxycar

bazone

Sodium

Sandy

Loam

Low to

Moderate

Acidic to

Neutral
54[3] High[2]

Microbial

degradatio

n[4]

Loam Moderate
Acidic to

Neutral
31[3] Moderate

Microbial

degradatio

n[4]

Clay Loam
Moderate

to High

Acidic to

Neutral
54[3]

Low to

Moderate

Microbial

degradatio

n[4]

Mesosulfur

on-methyl

Sandy

Loam
Low Alkaline

Lower

Adsorption,

Higher

Mobility[5]

High

Hydrolysis

and

microbial

degradatio

n

Clay Loam High Acidic

Higher

Adsorption,

Lower

Mobility[5]

Low

Hydrolysis

and

microbial

degradatio

n

Pyroxsula

m

Not

Specified

Not

Specified

Higher pH

increases

solubility

and

potential

mobility[6]

13 (field

average)[7]
Moderate

Microbial

degradatio

n
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Flucarbazo

ne-sodium

Not

Specified
Low OM

Not

Specified

More rapid

dissipation

(6-110

days

range)[8]

Higher

mobility in

low OM

soils[9]

Microbial

degradatio

n

Not

Specified
High OM

Not

Specified

More

persistent

(6-110

days

range)[8]

Lower

mobility in

high OM

soils

Microbial

degradatio

n

Table 2: Comparative Efficacy Against Key Weed Species in Relation to Soil Type
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Herbicide Target Weed
Soil
Type/Condition

Efficacy (%
Control)

Citation

Propoxycarbazo

ne Sodium

Downy Brome

(Bromus

tectorum)

Silt Loam, Silty

Clay Loam

84-99% (Fall

application)
[10]

Sterile Brome

(Bromus sterilis)
Silty Clay Loam

Good to very

good soil activity
[11]

Mesosulfuron-

methyl

Wild Barley

(Hordeum

spontaneum)

Silt Loam

Up to 98.6%

reduction in

weed dry matter

(with

Iodosulfuron-

methyl)

[4]

Black-grass

(Alopecurus

myosuroides)

Silty Clay Loam
Good to very

good soil activity
[11]

Pyroxsulam

Downy Brome

(Bromus

tectorum)

Silt Loam, Silty

Clay Loam

Similar or greater

than

propoxycarbazon

e sodium

[10]

Black-grass

(Alopecurus

myosuroides)

Silty Clay Loam
Good to very

good soil activity
[11]

Flucarbazone-

sodium

Wild Oat (Avena

fatua)

Soils with low

organic carbon

Higher

phytotoxicity[8]
[8]

Wild Oat (Avena

fatua)

Soils with high

organic carbon

Lower

phytotoxicity[8]
[8]

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of experimental findings.

The following sections outline the standard protocols for key experiments cited in this guide.
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Herbicide Efficacy Trials
Objective: To evaluate the effectiveness of herbicides in controlling target weed species under

different soil conditions.

Methodology:

Site Selection: Choose field locations with a known history of target weed infestation and

representative of the desired soil types (e.g., sandy loam, clay loam, high organic matter).

Experimental Design: Employ a randomized complete block design with a minimum of four

replications for each treatment.

Plot Establishment: Mark out uniform plots (e.g., 3m x 10m).

Herbicide Application: Apply herbicides at calibrated rates using a backpack or tractor-

mounted sprayer. Include an untreated control for comparison.

Data Collection: Assess weed control visually as a percentage of the untreated control at

specified intervals after application (e.g., 21, 42, and 60 days). Collect weed biomass from a

designated area within each plot for quantitative analysis.

Statistical Analysis: Analyze data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.

Soil Adsorption/Desorption Studies (Batch Equilibrium
Method)
Objective: To determine the extent to which a herbicide binds to soil particles, which influences

its availability for weed uptake and potential for leaching.

Methodology:

Soil Preparation: Collect soil samples from the desired locations and air-dry them. Sieve the

soil to a uniform particle size (e.g., <2 mm).

Herbicide Solutions: Prepare a series of herbicide solutions of known concentrations in a

background electrolyte solution (e.g., 0.01 M CaCl₂).
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Adsorption Phase: Add a known mass of soil to centrifuge tubes containing the herbicide

solutions. Shake the tubes for a predetermined equilibrium period (e.g., 24 hours).

Analysis: Centrifuge the tubes and analyze the herbicide concentration remaining in the

supernatant using high-performance liquid chromatography (HPLC). The amount of herbicide

adsorbed to the soil is calculated by the difference between the initial and final

concentrations in the solution.

Desorption Phase: After the adsorption phase, decant the supernatant and add a fresh

background electrolyte solution to the soil pellet. Shake for the same equilibrium period.

Analysis: Centrifuge and analyze the herbicide concentration in the supernatant to determine

the amount desorbed.

Herbicide Degradation Studies (Laboratory Incubation)
Objective: To determine the rate at which a herbicide breaks down in the soil under controlled

conditions.

Methodology:

Soil Treatment: Treat fresh soil samples with a known concentration of the herbicide.

Incubation: Incubate the treated soil samples in the dark at a constant temperature (e.g., 20-

25°C) and moisture level (e.g., 50-75% of field capacity).

Sampling: Collect soil subsamples at various time intervals (e.g., 0, 7, 14, 30, 60, 90 days).

Extraction and Analysis: Extract the herbicide from the soil samples using an appropriate

solvent and analyze the concentration using HPLC or liquid chromatography-mass

spectrometry (LC-MS).

Data Analysis: Plot the herbicide concentration over time and fit the data to a kinetic model

(e.g., first-order kinetics) to calculate the herbicide's half-life (DT₅₀).

Signaling Pathways and Experimental Workflows
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The following diagrams illustrate the mode of action of ALS inhibitor herbicides and a typical

workflow for evaluating herbicide performance in soil.
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Click to download full resolution via product page

Figure 1. Mechanism of action of ALS inhibitor herbicides.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b136408?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b136408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Define Research Question
(e.g., Herbicide Efficacy in Different Soils)

Site/Soil Selection
(Sandy Loam, Clay Loam, High OM)

Experimental Design
(Randomized Complete Block)

Field Efficacy Trials Laboratory Soil Studies

Assess Weed Control
(% reduction, biomass)

Adsorption/Desorption
(Batch Equilibrium)

Degradation/Persistence
(Incubation, DT50)

Data Analysis & Interpretation

Conclusion & Publication

Click to download full resolution via product page

Figure 2. Workflow for evaluating herbicide performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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